Cas no 54672-55-8 (indan-2-carbonyl chloride)

• Product Name: indan-2-carbonyl chloride
• CAS No: 54672-55-8
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 2154127
• PubChem ID: 21313382
• Update Time: 2025-04-21

indan-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• indan-2-carbonyl chloride
• 2,3-dihydro-1H-indene-2-carbonyl chloride
• FONLDTYQLFYTOM-UHFFFAOYSA-N
• DTXSID80612226
• 2-indane carbonyl chloride
• SCHEMBL1192966
• 54672-55-8
• DB-308122

• Inchi： 1S/C10H9ClO/c11-10(12)9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2
• InChI Key： FONLDTYQLFYTOM-UHFFFAOYSA-N
• SMILES： ClC(C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes